N-((1s,3s)-adamantan-1-yl)-3-(benzyloxy)isoxazole-5-carboxamide

• IUPAC Name: N-(1-adamantyl)-3-phenylmethoxy-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C21H24N2O3/c24-20(22-21-10-15-6-16(11-21)8-17(7-15)12-21)18-9-19(23-26-18)25-13-14-4-2-1-3-5-14/h1-5,9,15-17H,6-8,10-13H2,(H,22,24)
• InChI Key: PIUPIFGAJFFOIW-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)NC(=O)C4=CC(=NO4)OCC5=CC=CC=C5
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

N-((1s,3s)-adamantan-1-yl)-3-(benzyloxy)isoxazole-5-carboxamide is a chemical compound that has been synthesized for scientific research purposes. It is an isoxazole derivative that has shown potential as a therapeutic agent for a variety of conditions. In

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Novel Derivatives: Novel benzimidazole-5(6)-carboxamide, carbohydrazide, and 1,3,4-oxadiazole derivatives bearing an adamantane moiety have been synthesized. These compounds have potential applications in various fields due to their unique structures (Soselia et al., 2020).

Antimicrobial and Antioxidant Activities

• Evaluation of Antimicrobial and Antioxidant Activities: A series of N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide were synthesized and showed promising antimicrobial and antioxidant activities. These compounds demonstrate the potential for development as therapeutic agents (Sindhe et al., 2016).
• Antimicrobial and Anti-Proliferative Activities: Adamantane derivatives have been found to exhibit marked broad-spectrum antibacterial activities and significant anti-proliferative activity against human tumor cell lines (Al-Mutairi et al., 2019).

Analytical Characterization

• Analytical Characterization: The analytical characterization of N-(adamantan-1-yl)-1-(5-fluoropentyl)-1H-indole-3-carboxamide (STS-135), a synthetic cannabinoid, has been conducted using cryopreserved human hepatocytes. This study provides insights into the metabolic pathways and stability of such compounds (Gandhi et al., 2015).

Synthesis and Applications in Polymer Science

• Polymer Science Applications: A new diimide-dicarboxylic acid containing an adamantyl group was synthesized and used to create a series of new polyamide-imides. These materials showed potential for high-performance applications due to their thermal stability and mechanical properties (Liaw & Liaw, 2001).

Antiviral and Antitubercular Activities

• Anti-Influenza Virus Activity: Novel compounds carrying an adamantyl moiety were synthesized and evaluated for their antiviral activity against influenza A and B virus, demonstrating potential as antiviral agents (Göktaş et al., 2012).
• Anti-Tuberculosis Agents: A series of adamantyl-imidazolo-thiadiazoles were synthesized and tested against M. tuberculosis. These compounds showed potent inhibitory activity, indicating potential as anti-tubercular agents (Anusha et al., 2015).